4-Hydroxy-3-isopropoxy-5-nitrobenzaldehyde

• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 4-hydroxy-3-nitro-5-propan-2-yloxybenzaldehyde
• InChI: InChI=1S/C10H11NO5/c1-6(2)16-9-4-7(5-12)3-8(10(9)13)11(14)15/h3-6,13H,1-2H3
• InChI Key: DJDJRCZKELKUDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1O)[N+](=O)[O-])C=O

Description

4-Hydroxy-3-isopropoxy-5-nitrobenzaldehyde is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3,4-dihydroxy-5-nitrobenzaldehyde (1.0 g, 5.46 mmol) in dry DMF (10 mL) was added Cs2CO3 (3563 mg, 10.93 mmol), NaI (819 mg, 5.46 mmol) and 2-bromopropane (1009 mg, 8.20 mmol) and the mixture was stirred at 60° C. overnight. The mixture was cooled to room temperature and added 1N HCl till pH=7, followed by a standard aqueous/EtOAc workup. The residue was purified by silica gel column chromatography (DCM:THF=20:1) to give Intermediate 49 as a yellow solid (230 mg, 18.7%). 1H NMR (DMSO-d6 500 MHz TMS): δ 9.86 (s, 1H), 8.08 (s, 1H), 7.65 (s, 1H), 4.79 (m, 1H), 1.28 (d, J=6.5 Hz, 6H).